Cas no 1186393-79-2 (2,5-difluorophenyl sulfamate)

• Product Name: 2,5-difluorophenyl sulfamate
• CAS No: 1186393-79-2
• MF: C₆H₅F₂NO₃S
• MW: 209.170607328415
• CID: 6132923
• PubChem ID: 46882979
• Update Time: 2025-10-29

2,5-difluorophenyl sulfamate Chemical and Physical Properties

Names and Identifiers

• 2,5-difluorophenyl sulfamate
• 1186393-79-2
• EN300-1990301
• CHEMBL1078610

• Inchi： 1S/C6H5F2NO3S/c7-4-1-2-5(8)6(3-4)12-13(9,10)11/h1-3H,(H2,9,10,11)
• InChI Key： ZICAXZVAUITWBF-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC1C=C(C=CC=1F)F

Computed Properties

• Exact Mass: 208.99582052g/mol
• Monoisotopic Mass: 208.99582052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds

Additional information on 2,5-difluorophenyl sulfamate

2,5-Difluorophenyl Sulfamate: A Comprehensive Overview

2,5-Difluorophenyl sulfamate (CAS No. 1186393-79-2) is a chemical compound that has garnered significant attention in recent years due to its unique properties and diverse applications in various fields. This compound, characterized by its sulfamate functional group and fluorinated aromatic ring, exhibits a range of chemical and physical properties that make it valuable in industries such as pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 2,5-difluorophenyl sulfamate consists of a benzene ring substituted with two fluorine atoms at the 2 and 5 positions, along with a sulfamate group (-SO₂NMe₂). This arrangement imparts the compound with distinct electronic and steric properties. The presence of fluorine atoms enhances the compound's stability and reactivity, while the sulfamate group contributes to its ability to act as a nucleophile or electrophile depending on the reaction conditions.

Recent studies have highlighted the potential of 2,5-difluorophenyl sulfamate in the development of novel pharmaceutical agents. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds, particularly those targeting specific enzymes or receptors. For instance, its ability to undergo nucleophilic substitution reactions has been leveraged in the creation of drugs with improved pharmacokinetic profiles.

In the agrochemical sector, 2,5-difluorophenyl sulfamate has shown promise as a component in herbicides and pesticides. Its fluorinated structure confers resistance to metabolic degradation in plants and pests, making it an effective active ingredient in crop protection products. Moreover, its solubility properties enable it to be formulated into various delivery systems, enhancing its efficacy in agricultural applications.

The synthesis of 2,5-difluorophenyl sulfamate typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the substitution of a suitable precursor with fluorine atoms followed by sulfonation or sulfamidation steps. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, leading to higher yields and purer products.

From a materials science perspective, 2,5-difluorophenyl sulfamate has been investigated for its potential use in polymer chemistry. Its ability to participate in condensation reactions makes it a candidate for synthesizing advanced polymers with tailored properties such as high thermal stability or mechanical strength.

In conclusion, 2,5-difluorophenyl sulfamate (CAS No. 1186393-79-2) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical structure and reactivity continue to drive innovative research and development efforts, positioning it as an important building block in modern chemistry.